Cas no 2229234-63-1 (tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate)

• Product Name: tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate
• CAS No: 2229234-63-1
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 6381803
• PubChem ID: 165881044
• Update Time: 2025-10-30

tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate
• EN300-1873197
• tert-butyl N-[2-(chloromethyl)-4-methylpent-1-en-3-yl]carbamate
• 2229234-63-1

• Inchi： 1S/C12H22ClNO2/c1-8(2)10(9(3)7-13)14-11(15)16-12(4,5)6/h8,10H,3,7H2,1-2,4-6H3,(H,14,15)
• InChI Key： AYLVTXIVTTZMII-UHFFFAOYSA-N
• SMILES： ClCC(=C)C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate

Research Brief on tert-Butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate (CAS: 2229234-63-1)

The compound tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate (CAS: 2229234-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting infectious diseases and cancer. The presence of both chloromethyl and carbamate functional groups in its structure makes it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate in the preparation of protease inhibitors. The study highlighted its role as a key intermediate in the synthesis of compounds with potent inhibitory activity against SARS-CoV-2 main protease. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target molecule. The study also emphasized the compound's stability under various reaction conditions, making it a reliable candidate for large-scale production.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the application of this compound in the development of anticancer agents. The study demonstrated that derivatives of tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate exhibited promising cytotoxicity against several cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that these derivatives induce apoptosis via the mitochondrial pathway, suggesting their potential as lead compounds for further optimization. The research team also conducted in silico docking studies to elucidate the binding interactions between the derivatives and their molecular targets.

Recent advancements in analytical techniques have further enhanced the understanding of this compound's properties. A 2024 study published in Analytical Chemistry utilized high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the structural and electronic properties of tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate. The findings provided valuable insights into its reactivity and potential side reactions, which are crucial for optimizing synthetic protocols. Additionally, the study reported the development of a robust HPLC method for the quantification of this compound in complex mixtures, ensuring its quality control in pharmaceutical applications.

In conclusion, tert-butyl N-2-(chloromethyl)-4-methylpent-1-en-3-ylcarbamate (CAS: 2229234-63-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Its synthetic versatility, coupled with its biological activity, underscores its importance as a research tool. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. As the field continues to evolve, this compound is likely to play a pivotal role in the design of next-generation pharmaceuticals.